![molecular formula C11H17Cl2N3O B1391726 (5R)-5-{[(4-Pyridinylmethyl)amino]methyl}-2-pyrrolidinone dihydrochloride CAS No. 1177283-06-5](/img/structure/B1391726.png)
(5R)-5-{[(4-Pyridinylmethyl)amino]methyl}-2-pyrrolidinone dihydrochloride
Overview
Description
(5R)-5-{[(4-Pyridinylmethyl)amino]methyl}-2-pyrrolidinone dihydrochloride, also known as 5-PMPA, is a synthetic pyrrolidinone derivative that has been studied for its potential applications in the fields of biochemistry and physiology. 5-PMPA is a non-competitive N-methyl-D-aspartate (NMDA) antagonist, meaning that it blocks the neurotransmitter NMDA from binding to its receptor and prevents its action. 5-PMPA has also been studied for its potential to treat various neurological diseases, including Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease.
Scientific Research Applications
Synthesis and Intermediates
- Synthesis of Antipsychotic Agents : Enantiopure (4S, 5R)-5-alkyl-4-hydroxy-2-pyrrolidinones, related to the compound , have been used as intermediates in the synthesis of antipsychotic agents like emonapride (Huang et al., 1998).
- Intermediate in Lactone–Pyrrolidinone Ring Systems : A synthesis approach involving a similar compound led to intermediates for the lactone–pyrrolidinone ring systems in oxazolomycin A and neooxazolomycin (Bennett et al., 2007).
Medicinal Chemistry and Drug Development
- Antihypertensive Activity : Derivatives of 2-pyridinecarboxylic acid, closely related to the query compound, were studied for their antihypertensive properties (Finch et al., 1978).
- Antimicrobial Activity : Spiro-piperidin-4-ones, which share structural similarities with the query compound, have been synthesized and evaluated for their antimicrobial activities against various strains of Mycobacterium (Kumar et al., 2008).
- Cognition-Enhancing Properties : Research into 3-pyridyl ether nicotinic acetylcholine receptor ligands, related to the query compound, has shown positive effects in models of cognitive enhancement (Lin et al., 1997).
Chemical Synthesis and Applications
- Synthesis of Chiral Intermediates : Chiral intermediates for the preparation of important compounds, like calyculins, have been synthesized starting from compounds structurally related to the query compound (Ikota, 1992).
- Synthesis of Heterocyclic Compounds : N-acyl compounds, which are structurally related to the query compound, have been used in the synthesis of tricyclic and bridged heterocyclic compounds (Waly & el-Ablack, 2015).
Properties
IUPAC Name |
5-[(pyridin-4-ylmethylamino)methyl]pyrrolidin-2-one;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O.2ClH/c15-11-2-1-10(14-11)8-13-7-9-3-5-12-6-4-9;;/h3-6,10,13H,1-2,7-8H2,(H,14,15);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWNQXXPNPFPIIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC1CNCC2=CC=NC=C2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17Cl2N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.